Cas no 3382-73-8 (N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE)

N-(4-Isopropylbenzylidene)-4-chloroaniline is a Schiff base compound characterized by its imine functional group (–C=N–), formed via the condensation of 4-isopropylbenzaldehyde and 4-chloroaniline. This crystalline solid exhibits notable stability and serves as a versatile intermediate in organic synthesis, particularly in the preparation of coordination complexes and liquid crystalline materials. Its structural features, including the electron-withdrawing chloro substituent and sterically influenced isopropyl group, contribute to its utility in asymmetric catalysis and photochemical applications. The compound's well-defined reactivity profile and thermal stability make it suitable for research in materials science and pharmaceutical chemistry. Proper handling under inert conditions is recommended to preserve its integrity.

N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE structure

3382-73-8 structure

Product Name:N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE

CAS No:3382-73-8

MF:C₁₆H₁₆ClN

MW:257.757943153381

CID:2858613

Update Time:2025-10-16

N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE Chemical and Physical Properties

Names and Identifiers

- N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE
- Inchi： 1S/C16H16ClN/c1-12(2)14-5-3-13(4-6-14)11-18-16-9-7-15(17)8-10-16/h3-12H,1-2H3
- InChI Key： AACSPOKEGJJNNN-UHFFFAOYSA-N
- SMILES： C1(N=CC2=CC=C(C(C)C)C=C2)=CC=C(Cl)C=C1

N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Cooke Chemical	S5473351-250mg		3382-73-8	AldrichCPR	250mg	RMB 117.90	2025-02-21

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Additional information on N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE

Comprehensive Overview of N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE (CAS No. 3382-73-8)

N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE (CAS No. 3382-73-8) is a specialized organic compound widely recognized in the fields of pharmaceutical intermediates, liquid crystal materials, and advanced chemical synthesis. Its unique molecular structure, featuring an isopropylbenzylidene group and a chloroaniline moiety, makes it a valuable building block for researchers and industries. This article delves into its properties, applications, and relevance to contemporary scientific trends, addressing common queries such as "synthesis of Schiff base compounds" and "applications of aromatic amines."

The compound's chemical stability and versatile reactivity have garnered attention in material science, particularly for developing high-performance liquid crystals used in displays and optoelectronic devices. Recent studies highlight its potential in green chemistry initiatives, where researchers explore solvent-free synthesis methods to align with sustainable manufacturing practices. Keywords like "eco-friendly chemical synthesis" and "liquid crystal precursors" reflect growing user interest in these areas.

From a structural perspective, N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE exemplifies a Schiff base, a class of compounds known for their chelating properties and biological activity. This has led to investigations into its role in antimicrobial agents and catalysis, addressing search trends such as "Schiff base applications in medicine." Its aryl-imine linkage also contributes to photochromic behavior, a hot topic in smart material research.

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As the scientific community prioritizes molecular design for functional materials, N-(4-ISOPROPYLBENZYLIDENE)-4-CHLOROANILINE remains a focal point. Its adaptability to cross-coupling reactions and click chemistry frameworks aligns with trends in modular synthesis. This article underscores its interdisciplinary relevance while optimizing for SEO through targeted keywords like "benzylidene aniline derivatives" and "CAS 3382-73-8 uses."